Cas no 331736-48-2 (5-((3-Bromo-4-methoxyphenyl)methylene)-3-prop-2-enyl-2-thioxo-1,3-thiazolidin-4-one)

• Product Name: 5-((3-Bromo-4-methoxyphenyl)methylene)-3-prop-2-enyl-2-thioxo-1,3-thiazolidin-4-one
• CAS No: 331736-48-2
• MF: C₁₄H₁₂BrNO₂S₂
• MW: 370.284580230713
• MDL: MFCD00955144
• CID: 5012440
• Update Time: 2026-02-27

5-((3-Bromo-4-methoxyphenyl)methylene)-3-prop-2-enyl-2-thioxo-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-((3-BROMO-4-METHOXYPHENYL)METHYLENE)-3-PROP-2-ENYL-2-THIOXO-1,3-THIAZOLIDIN-4-ONE
• (5Z)-5-[(3-bromo-4-methoxyphenyl)methylidene]-3-(prop-2-en-1-yl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 5-[(3-bromo-4-methoxyphenyl)methylene]-3-prop-2-enyl-2-thioxo-1,3-thiazolidin- 4-one
• SBB062223
• (Z)-3-allyl-5-(3-bromo-4-methoxybenzylidene)-2-thioxothiazolidin-4-one
• 5-((3-Bromo-4-methoxyphenyl)methylene)-3-prop-2-enyl-2-thioxo-1,3-thiazolidin-4-one

• MDL： MFCD00955144
• Inchi： 1S/C14H12BrNO2S2/c1-3-6-16-13(17)12(20-14(16)19)8-9-4-5-11(18-2)10(15)7-9/h3-5,7-8H,1,6H2,2H3/b12-8-
• InChI Key： UEKSDIVTIDTJCB-WQLSENKSSA-N
• SMILES： BrC1=C(C=CC(=C1)/C=C1/C(N(C(=S)S/1)CC=C)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 453
• XLogP3: 4.3
• Topological Polar Surface Area: 86.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-((3-Bromo-4-methoxyphenyl)methylene)-3-prop-2-enyl-2-thioxo-1,3-thiazolidin-4-one

Introduction to 5-((3-Bromo-4-methoxyphenyl)methylene)-3-prop-2-enyl-2-thioxo-1,3-thiazolidin-4-one and Its Significance in Modern Chemical Research

The compound with the CAS number 331736-48-2, identified as 5-((3-Bromo-4-methoxyphenyl)methylene)-3-prop-2-enyl-2-thioxo-1,3-thiazolidin-4-one, represents a fascinating molecule with potential applications in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, featuring a thioxo-thiazolidinone core, is structurally unique due to its combination of aromatic and alkenyl substituents, which contribute to its diverse chemical reactivity and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of thiazolidinone derivatives in the development of novel therapeutic agents. The thioxo group in this molecule imparts significant electrophilicity, making it a valuable scaffold for further functionalization. This property is particularly relevant in designing molecules that can interact with biological targets, such as enzymes or receptors, through covalent or non-covalent binding mechanisms.

The 3-bromo-4-methoxyphenyl moiety serves as an important pharmacophore, enhancing the molecule's affinity for specific biological pathways. This aromatic ring system is commonly found in natural products and synthetic drugs, owing to its ability to modulate enzyme activity and receptor binding. The presence of both bromine and methoxy substituents allows for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex drug molecules.

The prop-2-enyl group introduces a degree of unsaturation that can influence the molecule's conformational flexibility and electronic properties. This feature is particularly useful in designing molecules with enhanced solubility or improved bioavailability. Additionally, the thioxo-thiazolidinone scaffold itself has been implicated in various biological processes, including anti-inflammatory, antimicrobial, and anticancer activities. These properties make this compound a promising candidate for further investigation.

In the context of modern drug discovery, the synthesis of such heterocyclic compounds often involves multi-step organic transformations. The preparation of 5-((3-Bromo-4-methoxyphenyl)methylene)-3-prop-2-enyl-2-thioxo-1,3-thiazolidin-4-one typically requires careful optimization of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions are frequently employed to introduce the aromatic substituents efficiently. Moreover, protecting group strategies may be necessary to prevent unwanted side reactions during synthesis.

Recent studies have demonstrated the utility of this compound in various biochemical assays. For instance, its interaction with enzymes like kinases or proteases has been explored as a potential therapeutic intervention. The electrophilic nature of the thioxo group allows for covalent bond formation with nucleophilic residues on target proteins, leading to enzyme inhibition or modulation of signaling pathways. Such mechanisms are central to many modern drug discovery efforts aimed at developing small-molecule inhibitors.

The 3-bromo-4-methoxyphenyl moiety has also been investigated for its ability to engage with specific binding pockets on biological targets. Computational studies have suggested that this aromatic system can adopt multiple conformations upon binding, which may enhance binding affinity through van der Waals interactions and π-stacking effects. These insights are crucial for designing molecules with improved pharmacokinetic properties.

Furthermore, the prop-2-enyl group has been shown to influence the metabolic stability of drug candidates. By introducing double bond conjugation, this moiety can enhance lipophilicity while minimizing susceptibility to oxidative degradation. Such considerations are critical in optimizing drug candidates for clinical use, as they directly impact bioavailability and therapeutic efficacy.

The synthesis of derivatives from 5-((3-Bromo-4-methoxyphenyl)methylene)-3-prop-2-enyl-2-thioxo-1,3-thiazolidin-4-one has also opened new avenues in material science. Researchers have explored its potential as a precursor for polymers or advanced materials with unique electronic properties. The ability to functionalize both aromatic and alkenyl groups provides a versatile platform for creating materials with tailored characteristics.

In conclusion, 5-((3-Bromo-4-methoxyphenyl)methylene)-3-prop-2-enyl-2-thioxo-1,3-thiazolidin-4-one (CAS 331736-48-2) is a structurally intriguing compound with significant potential in pharmaceutical research and industrial applications. Its unique combination of functional groups makes it a valuable scaffold for further derivatization and exploration. As research continues to uncover new biological targets and synthetic methodologies, this molecule is poised to play a crucial role in the development of next-generation therapeutics and materials.